Cas no 1213558-63-4 (3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)-)

3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)- is a chiral amine derivative featuring a pyridine core substituted with a chloro group at the 6-position and a trifluoromethyl group at the α-carbon. The (αS)-configuration ensures stereochemical specificity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers further reactivity for derivatization. This compound is particularly useful in medicinal chemistry as a building block for bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and defined stereochemistry ensure reproducibility in research and development processes.

3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)- structure

1213558-63-4 structure

Product Name:3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)-

CAS No:1213558-63-4

MF:C₇H₆ClF₃N₂

MW:210.584150791168

CID:5592797

PubChem ID:97290350

Update Time:2025-06-06

3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)-
- 1213558-63-4
- (S)-1-(6-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
- Inchi： 1S/C7H6ClF3N2/c8-5-2-1-4(3-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
- InChI Key： GPBZCFDSOKVWFP-LURJTMIESA-N
- SMILES： C1=NC(Cl)=CC=C1[C@@H](C(F)(F)F)N

Computed Properties

Exact Mass: 210.0171604g/mol
Monoisotopic Mass: 210.0171604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.420±0.06 g/cm3(Predicted)
Boiling Point: 277.3±40.0 °C(Predicted)
pka: 3.08±0.50(Predicted)

3-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761542-1g	(s)-1-(6-Chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine	1213558-63-4	98%	1g	￥6673.00	2024-08-09